Bis(trimethylsilyl)isovanillate
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Overview
Description
Bis(trimethylsilyl)isovanillate is a benzoate ester that is 3-hydroxy-4-methoxybenzoic acid in which the carboxy and phenolic hydrogens are replaced by trimethylsilyl groups. It is a silyl ether, a monomethoxybenzene and a benzoate ester. It derives from a 3-hydroxy-4-methoxybenzoic acid.
Scientific Research Applications
1. Catalysis in Oxidation Reactions
- Bis(trimethylsilyl) peroxide has been used as an effective oxidant of alcohols in the presence of chromium(VI) or ruthenium(II) complexes as catalysts. This demonstrates the utility of bis(trimethylsilyl) derivatives in selective oxidation processes, particularly in the selective oxidation of primary alcohols over secondary ones using RuCl2(PPh3)3 as a catalyst (Kanemoto et al., 1988).
2. Analytical Chemistry and Chromatography
- Bis(trimethylsilyl)acetamide has been used for the silylation of lipolysis products in gas-liquid chromatography. It allows the direct injection of the pyridine solution containing the sample and silylating agent onto the column, thus streamlining the chromatographic analysis of free fatty acids (Tallent & Kleiman, 1968).
3. Synthesis of Vinyl Silanes
- The use of bis(trimethylsilyl)chloromethane in metalation reactions with s-BuLi, to yield nucleophilic bis(trimethylsilyl)methyl anion, provides a general method for synthesizing vinyl silanes from various types of aldehydes (McNulty & Das, 2008).
4. Electrochemical Applications
- A novel electrolyte additive, bis(trimethylsilyl)carbodiimide, significantly improves the cycling stability of high-voltage lithium-rich oxide cathodes in lithium-ion batteries. This additive builds a protective film on the cathode and eliminates hydrogen fluoride, which is detrimental to battery performance (Lan et al., 2019).
5. Synthesis of Alkaline-Earth-Metal Compounds
- Alkaline-earth-metal bis[bis(trimethylsilyl)amides] have been synthesized and are significant for their potential applications in organometallic chemistry and materials science. These compounds are dimeric in nature and have been isolated using transmetalation reactions (Westerhausen, 1991).
6. Oxidation by Silica Gel-Supported Reagents
- Bis(trimethylsilyl) chromate, when supported on silica gel, is an excellent reagent for oxidizing different types of alcohols to their corresponding carbonyl compounds, highlighting its potential in organic synthesis (Lee et al., 1996).
properties
Product Name |
Bis(trimethylsilyl)isovanillate |
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Molecular Formula |
C14H24O4Si2 |
Molecular Weight |
312.51 g/mol |
IUPAC Name |
trimethylsilyl 4-methoxy-3-trimethylsilyloxybenzoate |
InChI |
InChI=1S/C14H24O4Si2/c1-16-12-9-8-11(14(15)18-20(5,6)7)10-13(12)17-19(2,3)4/h8-10H,1-7H3 |
InChI Key |
DSTNHSZUWMFBDU-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(=O)O[Si](C)(C)C)O[Si](C)(C)C |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)O[Si](C)(C)C)O[Si](C)(C)C |
Origin of Product |
United States |
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